Cas no 70057-85-1 (5-(1-benzofuran-2-yl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(1-benzofuran-2-yl)-1,3,4-thiadiazol-2-amine
• CAS No: 70057-85-1
• MF: C₁₀H₇N₃OS
• MW: 217.247080087662
• CID: 2799510
• PubChem ID: 11106814
• Update Time: 2025-09-22

5-(1-benzofuran-2-yl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-benzofuran-2-yl)-1,3,4-thiadiazol-2-amine
• DTXSID60455436
• G42385
• EN300-159673
• CS-0235647
• 1,3,4-Thiadiazol-2-amine, 5-(2-benzofuranyl)-
• 5-(benzofuran-2-yl)-1,3,4-thiadiazol-2-amine
• 70057-85-1
• MFCD11137538
• Z332385382
• AKOS000225630
• VCA05785
• 2-Amino-5-(2-benzofuryl)-1,3,4-thiadiazole
• SY162199

• Inchi： 1S/C10H7N3OS/c11-10-13-12-9(15-10)8-5-6-3-1-2-4-7(6)14-8/h1-5H,(H2,11,13)
• InChI Key： DWSXZOOSYNFWAV-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1C1=CC2C=CC=CC=2O1

Computed Properties

• Exact Mass: 217.03098303Da
• Monoisotopic Mass: 217.03098303Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 93.2Ų